Cas no 2229586-90-5 (4-bromo-2-methoxy-6-(3-methylazetidin-3-yl)oxyphenol)

• Product Name: 4-bromo-2-methoxy-6-(3-methylazetidin-3-yl)oxyphenol
• CAS No: 2229586-90-5
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 5898300
• PubChem ID: 165885036
• Update Time: 2025-08-05

4-bromo-2-methoxy-6-(3-methylazetidin-3-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methoxy-6-(3-methylazetidin-3-yl)oxyphenol
• 4-bromo-2-methoxy-6-[(3-methylazetidin-3-yl)oxy]phenol
• EN300-1939179
• 2229586-90-5

• Inchi： 1S/C11H14BrNO3/c1-11(5-13-6-11)16-9-4-7(12)3-8(15-2)10(9)14/h3-4,13-14H,5-6H2,1-2H3
• InChI Key： UNVCNZSAFHZUJK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC1(C)CNC1)O)OC

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.7Ų

Additional information on 4-bromo-2-methoxy-6-(3-methylazetidin-3-yl)oxyphenol

Introduction to 4-bromo-2-methoxy-6-(3-methylazetidin-3-yl)oxyphenol (CAS No. 2229586-90-5)

4-bromo-2-methoxy-6-(3-methylazetidin-3-yl)oxyphenol, identified by the CAS number 2229586-90-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a bromo substituent, a methoxy group, and an azetidinyl oxyphenol moiety, contribute to its unique chemical properties and potential therapeutic applications.

The bromo substituent at the 4-position of the phenol ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations. This reactivity is particularly useful in cross-coupling reactions, which are fundamental in constructing complex molecular architectures. The methoxy group at the 2-position serves as a protective moiety and influences the electronic distribution of the aromatic system, thereby modulating its interaction with biological targets. The presence of an azetidinyl oxyphenol moiety introduces a cyclic amine structure, which is known to be pharmacophoric in many bioactive compounds.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 3-methylazetidin-3-yl part of this molecule is particularly noteworthy, as azetidine derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the phenolic backbone not only enhances the solubility and bioavailability of the compound but also expands its spectrum of biological activities.

In vitro studies have demonstrated that 4-bromo-2-methoxy-6-(3-methylazetidin-3-yl)oxyphenol exhibits notable inhibitory effects on various enzymes and receptors implicated in human diseases. For instance, preliminary data suggest that this compound may interfere with kinases involved in cancer progression, as well as modulate inflammatory pathways by interacting with cyclooxygenase (COX) enzymes. These findings align with the broader trend in medicinal chemistry towards designing multifunctional inhibitors that target multiple disease pathways simultaneously.

The synthesis of 4-bromo-2-methoxy-6-(3-methylazetidin-3-yl)oxyphenol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include bromination of a precursor phenol derivative, followed by nucleophilic substitution with 3-methylazetidinone under basic conditions. The final step involves methylation to introduce the methoxy group at the 2-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.

The pharmacokinetic profile of 4-bromo-2-methoxy-6-(3-methylazetidin-3-yl)oxyphenol is another critical aspect that has been thoroughly investigated. Studies indicate that this compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration. Preliminary pharmacokinetic studies in animal models have shown reasonable bioavailability and prolonged half-life, which are desirable characteristics for any therapeutic agent. Additionally, metabolic stability assays have revealed that the compound undergoes minimal degradation under physiological conditions, further supporting its suitability for further development.

The safety profile of 4-bromo-2-methoxy-6-(3-methylazetidin-3-yl)oxyphenol has also been evaluated through acute toxicity studies. These experiments have demonstrated that the compound is well-tolerated at moderate doses, with no significant adverse effects observed. However, further long-term studies are necessary to assess potential chronic toxicity and other safety concerns. Collaborative efforts between chemists and biologists are essential to optimize dosing regimens and minimize any potential side effects.

Future directions in the research of 4-bromo-2-methoxy-6-(3-methylazetidin-3-yl)oxyphenol include exploring its potential as an intermediate in synthesizing more complex drug candidates. By leveraging structure-based drug design principles, researchers aim to modify specific functional groups to enhance potency and selectivity against target enzymes or receptors. Additionally, computational modeling techniques such as molecular docking can be employed to predict binding interactions and guide rational design modifications.

The integration of machine learning algorithms into drug discovery pipelines has also shown promise in accelerating the development process for compounds like 4-bromo-2-methoxy-6-(3-methylazetidin-3-yl)oxyphenol. These algorithms can analyze vast datasets to identify patterns and correlations between chemical structures and biological activities, thereby facilitating high-throughput screening and lead optimization efforts. Such innovations are transforming traditional drug discovery methodologies into more efficient and data-driven processes.

In conclusion,4-bromo-2-methoxy-6-(3-methylazetidin-3-yloxyphenol (CAS No. 2229586-90) represents a promising candidate for further pharmaceutical development due to its unique structural features and demonstrated biological activities. Ongoing research efforts are focused on optimizing its synthesis, evaluating its pharmacokinetic profile, and exploring its potential as a lead compound for novel therapeutics. With continued advancements in synthetic chemistry and computational biology,this compound holds significant promise for addressing unmet medical needs across various therapeutic areas.